Cas no 387864-94-0 (Benzenamine,3-[(4,5-dihydro-1H-imidazol-2-yl)methyl]-)

Benzenamine,3-[(4,5-dihydro-1H-imidazol-2-yl)methyl]- structure
387864-94-0 structure
Product Name:Benzenamine,3-[(4,5-dihydro-1H-imidazol-2-yl)methyl]-
CAS No:387864-94-0
MF:C10H13N3
MW:175.230321645737
CID:298813
PubChem ID:11355792
Update Time:2025-04-19

Benzenamine,3-[(4,5-dihydro-1H-imidazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-[(4,5-dihydro-1H-imidazol-2-yl)methyl]-
    • 3-((4,5-Dihydro-1H-imidazol-2-yl)methyl)aniline
    • 3-(4,5-dihydro-1H-imidazol-2-ylmethyl)aniline
    • SCHEMBL5827600
    • DTXSID20463294
    • 387864-94-0
    • IMAIURYQIJMVFA-UHFFFAOYSA-N
    • Inchi: 1S/C10H13N3/c11-9-3-1-2-8(6-9)7-10-12-4-5-13-10/h1-3,6H,4-5,7,11H2,(H,12,13)
    • InChI Key: IMAIURYQIJMVFA-UHFFFAOYSA-N
    • SMILES: N1CCN=C1CC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 175.11109
  • Monoisotopic Mass: 175.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.41
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